Cas no 51908-64-6 (4-Chloro-1-butyne)

• Product Name: 4-Chloro-1-butyne
• CAS No: 51908-64-6
• MF: C₄H₅Cl
• MW: 88.5355002880096
• MDL: MFCD02258500
• CID: 56122
• PubChem ID: 40173
• Update Time: 2025-04-18

4-Chloro-1-butyne Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-butyne
• 4-Chlor-but-1-in
• 4-chloro-but-1-yne
• AC1L237C
• AG-F-76377
• CTK1H2139
• homopropargyl chloride
• homopropargylic chloride
• KB-190316
• 4-chlorobut-1-yne
• MFCD02258500
• 51908-64-6
• SCALDUUTBUBDKM-UHFFFAOYSA-N
• 4-Chloro-1-butyne, AldrichCPR
• EN300-71866
• AKOS006240688
• DTXSID10199873
• C77663
• 1-Butyne, 4-chloro-

• MDL： MFCD02258500
• Inchi： 1S/C4H5Cl/c1-2-3-4-5/h1H,3-4H2
• InChI Key： SCALDUUTBUBDKM-UHFFFAOYSA-N
• SMILES： ClCCC#C

Computed Properties

• Exact Mass: 88.00805
• Monoisotopic Mass: 88.007978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 47.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 1.4

Experimental Properties

• Density: 0.986
• Boiling Point: 96 ºC
• Flash Point: 8 ºC
• Refractive Index: 1.4376-1.4420
• PSA: 0
• LogP: 1.24850

4-Chloro-1-butyne Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-43-41-22
• Safety Instruction： 45-36/37/39-26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides